3-methyl-2,3,4,5,6,7-hexahydro-1H-inden-1-one

• CAS No.: 18631-68-0
• Molecular Formula: C10H14O
• Molecular Weight: 150.22 g/mol
• IUPAC Name: 3-methyl-2,3,4,5,6,7-hexahydroinden-1-one
• InChI: InChI=1S/C10H14O/c1-7-6-10(11)9-5-3-2-4-8(7)9/h7H,2-6H2,1H3
• InChI Key: XAIDJKMHAGUWQN-UHFFFAOYSA-N
• SMILES: CC1CC(=O)C2=C1CCCC2

Description

3-methyl-2,3,4,5,6,7-hexahydro-1H-inden-1-one is a useful research compound. Its molecular formula is C10H14O and its molecular weight is 150.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Cyclohexene (27.3 g, 0.33 mol), crotonic acid (28.7 g, 0.33 mol) and polyphosphoric acid (300 mL) were mechanically stirred under a nitrogen atmosphere at 60° C. for 30 minutes. The slurry was poured into water and the aqueous solution extracted with diethyl ether. The diethyl ether extract was washed successively with a 10 percent NaHCO3 solution and a saturated NaCl solution. The organic extract was dried over anhydrous MgSO4. The solution was filtered and the solvent removed under reduced pressure. The crude product was purified via vacuum distillation (bp 87°-92° C. at 5 mm) to give 32.6 g (66 percent) of purified material.